Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Torbafylline specificity and selectivity validation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Torbafylline

CAS No.: 105102-21-4

Cat. No.: S572447

Torbafylline's Mechanism of Action

Torbafylline is identified as a xanthine derivative and a phosphodiesterase (PDE) inhibitor [1] [2]. Its
pharmacological activity is primarily linked to the attenuation of burn-induced and cancer/sepisis-induced
protein hydrolysis in rat skeletal muscle. This effect is achieved through the activation of the

PDE4/cAMP/EPAC/PI3K/Akt pathway [2].

The diagram below illustrates this signaling pathway.
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Known Selectivity and Comparative Data

A 1994 comparative study provides some early quantitative data on the PDE inhibitory profile of

Torbafylline and related xanthine derivatives [3]. The table below summarizes the available information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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